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Compound of Interest

Compound Name: Fmoc-L-Orn(Z)-OH

Cat. No.: B13384719

Get Quote

Executive Summary
Fmoc-L-Orn(Z)-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-delta-benzyloxycarbonyl-L-

ornithine) is a specialized amino acid derivative used in Solid Phase Peptide Synthesis

(SPPS). Unlike the standard Fmoc-L-Orn(Boc)-OH, which yields free ornithine upon acidic

resin cleavage, the Z-protected variant provides a critical layer of orthogonality. The delta-

benzyloxycarbonyl (Z or Cbz) group is resistant to the standard trifluoroacetic acid (TFA)

cleavage conditions used to release peptides from resins (e.g., Wang or Rink Amide).

This unique stability profile allows researchers to isolate peptides with the ornithine side chain

still protected, facilitating downstream applications such as solution-phase cyclization, fragment

condensation, or bioconjugation where the ornithine amine must remain inert until a specific

deprotection step (e.g., catalytic hydrogenolysis) is performed.
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Property Specification

Chemical Name N-alpha-Fmoc-N-delta-Z-L-Ornithine

Common Name Fmoc-L-Orn(Z)-OH

CAS Number 138775-07-2

Molecular Formula C₂₈H₂₈N₂O₆

Molecular Weight 488.53 g/mol

Appearance White to off-white powder

Solubility
Soluble in DMF, DMSO, NMP, DCM; Insoluble in

Water

Purity (HPLC) ≥ 98.0%

Chiral Purity ≤ 0.5% D-Enantiomer

Storage +2°C to +8°C, Desiccated

Mechanistic Insight: The Orthogonal Protection Strategy
The power of Fmoc-L-Orn(Z)-OH lies in its semi-orthogonal protection scheme compared to

the standard Fmoc/tBu strategy.

Fmoc (N-alpha): Base-labile.[1] Removed by 20% Piperidine in DMF.[2][3]

Z (N-delta): Acid-stable (to TFA).[1] Removed by Hydrogenolysis (H₂/Pd), HF, or HBr/AcOH.

Linker (Resin): Acid-labile.[1][4] Cleaved by 95% TFA.[4]

This hierarchy allows for the synthesis of "Side-Chain Protected" peptides.[1] When the peptide

is cleaved from the resin using TFA, the Z-group remains on the Ornithine, preventing it from

reacting during subsequent solution-phase manipulations.

Diagram 1: Orthogonal Stability & Cleavage Logic
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Caption: Stability profile of Fmoc-L-Orn(Z)-OH. The Z-group survives the TFA cleavage that

releases the peptide from the resin.

Experimental Protocols
A. Coupling Protocol (SPPS)
Fmoc-L-Orn(Z)-OH couples with standard kinetics similar to Fmoc-Lys(Z)-OH. Reagents:

Activator: DIC/Oxyma Pure or HBTU/DIPEA.

Solvent: DMF (Anhydrous).

Step-by-Step:

Resin Preparation: Swell resin (e.g., Rink Amide, 0.5 mmol/g) in DMF for 30 min.

Fmoc Removal (Previous AA): Treat with 20% Piperidine/DMF (2 x 5 min). Wash 5x with

DMF.

Activation:

Dissolve Fmoc-L-Orn(Z)-OH (3.0 eq) in DMF.
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Add HBTU (2.9 eq) and DIPEA (6.0 eq).

Alternatively: Use DIC (3.0 eq) and Oxyma (3.0 eq) for lower racemization risk.

Coupling: Add activated solution to resin. Shake at Room Temp for 45-60 minutes.

Monitoring: Verify coupling via Kaiser Test (Qualitative) or Chloranil Test (if coupling to

secondary amine).

Wash: Drain and wash resin 3x with DMF.[2]

B. Resin Cleavage (Isolation of Z-Protected Peptide)
To release the peptide while keeping the Orn(Z) intact.

Cocktail: TFA / TIS / Water (95:2.5:2.5 v/v/v). Note: Avoid scavengers that might reduce the Z-

group, though Z is generally robust.

Add cleavage cocktail to dry resin (10 mL per gram of resin).

Shake for 2 hours at Room Temp.

Filter resin and collect filtrate.

Precipitate peptide in cold Diethyl Ether (-20°C).

Centrifuge and dry.

Result: Peptide with free N-terminus (if final Fmoc removed) and Orn(Z) side chain intact.

C. Z-Group Deprotection (Solution Phase)
Once the peptide is purified or cyclized, the Z group is removed.

Method 1: Catalytic Hydrogenolysis (Mildest)

Dissolve peptide in MeOH or AcOH/MeOH.

Add 10% Pd/C catalyst (10-20% w/w of peptide).
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Bubble H₂ gas or stir under H₂ balloon for 2-4 hours.

Filter through Celite to remove catalyst. Lyophilize.

Method 2: Strong Acid (If H₂ is not feasible)

Treat with HBr in Acetic Acid (33%) or HF (anhydrous) at 0°C.

Warning: This is harsh and may affect other sensitive residues (e.g., Trp, Met).

Applications in Drug Development
Synthesis of Head-to-Tail Cyclic Peptides
Fmoc-L-Orn(Z)-OH is ideal for strategies where the side chain must remain protected during

the initial synthesis and cleavage, but the C-terminus and N-terminus are used for cyclization.

Synthesis: Assemble linear peptide on 2-Chlorotrityl Chloride Resin (hyper-acid labile).

Cleavage: Cleave with 1% TFA/DCM. This releases the protected peptide (side chains

including Orn(Z) remain protected) with a free C-terminal carboxyl group.

Cyclization: Perform head-to-tail cyclization in dilute solution (DCM/DMF) using

PyBOP/DIPEA.

Final Deprotection: Remove side chain protections (tBu, Trt, Z).

Note: If Z is used, it requires H₂/Pd or HF for final removal, which might be incompatible

with the cyclic structure if it contains disulfides (H₂ will reduce them). In such cases, Fmoc-

Orn(Alloc)-OH might be preferred. Fmoc-Orn(Z)-OH is best when the final deprotection

can accommodate hydrogenolysis.

Diagram 2: Workflow for Z-Protected Peptide Isolation
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Caption: Workflow for utilizing Fmoc-L-Orn(Z)-OH to generate intermediate protected peptides.

Quality Control & Storage
HPLC Analysis: Use a C18 column with a Water/Acetonitrile gradient (0.1% TFA). The Z-

group adds significant hydrophobicity, increasing retention time compared to free Ornithine

peptides.

Mass Spectrometry: Expect a mass shift of +134.1 Da (Z group) relative to the unprotected

Ornithine residue.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13384719/docs?utm_src=pdf-body-img#technical-monograph-fmoc-l-orn-z-oh-in-advanced-peptide-synthesis
https://www.benchchem.com/product/b13384719/docs?utm_src=pdf-body#technical-monograph-fmoc-l-orn-z-oh-in-advanced-peptide-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13384719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: The compound is stable for >2 years if stored at 2-8°C in a sealed container. Allow

to warm to room temperature before opening to prevent condensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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